Cas no 132646-11-8 (N-acetyl-6a,7-dehydroanonaine)

• Product Name: N-acetyl-6a,7-dehydroanonaine
• CAS No: 132646-11-8
• MF: C₁₉H₁₅NO₃
• MW: 305.327305078506
• CID: 2068378
• PubChem ID: 5315739
• Update Time: 2025-04-21

N-acetyl-6a,7-dehydroanonaine Chemical and Physical Properties

Names and Identifiers

• N-acetyl-6a,7-dehydroanonaine
• N-acetyldehydroanonaine
• 1-(5,6-Dihydro-7H-benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-7-yl)ethanone
• DTXSID601144281
• 132646-11-8
• 1-{3,5-dioxa-11-azapentacyclo[10.7.1.0^{2,6}.0^{8,20}.0^{14,19}]icosa-1,6,8(20),12,14,16,18-heptaen-11-yl}ethan-1-one

• Inchi： 1S/C19H15NO3/c1-11(21)20-7-6-13-9-16-19(23-10-22-16)18-14-5-3-2-4-12(14)8-15(20)17(13)18/h2-5,8-9H,6-7,10H2,1H3
• InChI Key： FNUSCCFSHRMQQM-UHFFFAOYSA-N
• SMILES： O1COC2=CC3CCN(C(C)=O)C4=CC5C=CC=CC=5C(=C12)C=34

Computed Properties

• Exact Mass: 305.10519334g/mol
• Monoisotopic Mass: 305.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Aporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines